Cas no 136259-71-7 (2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide)
136259-71-7 structure
Product Name:2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide
CAS No:136259-71-7
MF:C11H14ClNO3
MW:243.686762332916
CID:5689746
PubChem ID:676975
Update Time:2023-10-13
2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 3VR32ST8BY
- 136259-71-7
- Benzeneacetamide, 4-(3-chloro-2-hydroxypropoxy)-, (S)-
- 2-(4-(3-Chloro-2-hydroxypropoxy)phenyl)acetamide, (2S)-
- 2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide
- UNII-3VR32ST8BY
-
- Inchi: 1S/C11H14ClNO3/c12-6-9(14)7-16-10-3-1-8(2-4-10)5-11(13)15/h1-4,9,14H,5-7H2,(H2,13,15)/t9-/m1/s1
- InChI Key: OQFMSHFNOSFLJU-SECBINFHSA-N
- SMILES: ClC[C@H](COC1C=CC(=CC=1)CC(N)=O)O
Computed Properties
- Exact Mass: 243.0662210g/mol
- Monoisotopic Mass: 243.0662210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 72.6Ų
2-(4-((2S)-3-Chloro-2-hydroxypropoxy)phenyl)acetamide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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